1-Octadecanethiol 1-Octadecanethiol 1-Octadecanethiol (ODT) is an alkanethiol with a long carbon chain mainly used as a self-assembled monolayer (SAM) for surface modification of a wide range of materials. It facilitates superhydrophobicity with high wettability and low surface energy.
1-Octadecanethiol (ODT) is a water soluble sulfur compound with an 18 carbon alkyl chain, which forms a strong hydrophobic assembly with transition metals, like gold. It forms self-assembled monolayers (SAMs) on the surface of such transition metals. The thiol membrane when covalently bonded with the surface of the metal electrode, it shows electrostriction phenomenon leading to variation in capacitance. ODT SAMs have a hydrophobic surface with contact angle of 102oC.
1-octadecanethiol appears as white powder with an extremely unpleasant smell. Melting point:31-35°C; bp: 366°C. Stench! May be harmful by ingestion, inhalation or through skin contact. Eye, skin and respiratory irritant.
Brand Name: Vulcanchem
CAS No.: 2885-00-9
VCID: VC21180837
InChI: InChI=1S/C18H38S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h19H,2-18H2,1H3
SMILES: CCCCCCCCCCCCCCCCCCS
Molecular Formula: C18H38S
CH3-(CH2)17-SH
C18H38S
Molecular Weight: 286.6 g/mol

1-Octadecanethiol

CAS No.: 2885-00-9

Cat. No.: VC21180837

Molecular Formula: C18H38S
CH3-(CH2)17-SH
C18H38S

Molecular Weight: 286.6 g/mol

* For research use only. Not for human or veterinary use.

1-Octadecanethiol - 2885-00-9

Specification

Description 1-Octadecanethiol (ODT) is an alkanethiol with a long carbon chain mainly used as a self-assembled monolayer (SAM) for surface modification of a wide range of materials. It facilitates superhydrophobicity with high wettability and low surface energy.
1-Octadecanethiol (ODT) is a water soluble sulfur compound with an 18 carbon alkyl chain, which forms a strong hydrophobic assembly with transition metals, like gold. It forms self-assembled monolayers (SAMs) on the surface of such transition metals. The thiol membrane when covalently bonded with the surface of the metal electrode, it shows electrostriction phenomenon leading to variation in capacitance. ODT SAMs have a hydrophobic surface with contact angle of 102oC.
1-octadecanethiol appears as white powder with an extremely unpleasant smell. Melting point:31-35°C; bp: 366°C. Stench! May be harmful by ingestion, inhalation or through skin contact. Eye, skin and respiratory irritant.
CAS No. 2885-00-9
Molecular Formula C18H38S
CH3-(CH2)17-SH
C18H38S
Molecular Weight 286.6 g/mol
IUPAC Name octadecane-1-thiol
Standard InChI InChI=1S/C18H38S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h19H,2-18H2,1H3
Standard InChI Key QJAOYSPHSNGHNC-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCCCCS
Canonical SMILES CCCCCCCCCCCCCCCCCCS
Boiling Point 360.0 °C
Flash Point 185 °C c.c.
Melting Point 77 °F (NIOSH, 2016)
30.0 °C
24-31 °C
77°F

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